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Physicochemical Properties of SU4984

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: su4984
Cat. No.: S548013

The table below summarizes the key identified properties of SU4984 relevant for solution preparation [1] [2]
[3].

Property Value | Description

CAS Number 186610-89-9 [1] [2] [4]

Molecular Formula C20H19N302 [1] [2] [3]

Molecular Weight 333.38 g/mol [1] [2] [3]

Physical Form Solid (white to yellow) [1] [2]
Solubility in DMSO ~50 mg/mL (~150 mM) [2]

Storage (Powder) -20°C, protect from light [1] [2]
Storage (Solution) -80°C for long-term (e.g., 6 months) [2]

Protocol for Preparing SU4984 Stock Solution

The following protocol is adapted from supplier recommendations and research literature for preparing a

concentrated stock solution in DMSO [2].
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e Calculation: Determine the mass of SU4984 required to achieve the desired concentration. For
example, to prepare 1 mL of a 50 mg/mL stock solution, 50 mg of SU4984 is needed.

e Weighing: Accurately weigh the calculated amount of SU4984 powder.

¢ Dissolution: Transfer the powder to a volumetric vial and add the required volume of anhydrous,
sterile DMSO. Note: SU4984 may require brief sonication to fully dissolve into a clear solution [2].

¢ Aliquoting: To avoid repeated freeze-thaw cycles, immediately aliquot the stock solution into single-
use vials.

e Storage: Store aliquots at -80°C and protect from light. Under these conditions, the solution is
typically stable for up to 6 months [2]. For short-term use (one month), storage at -20°C is
acceptable, but protection from light is still critical [2].

Safety and Handling Information

SU4984 is intended for research use only and requires careful handling [1].

e Hazards: Classified as harmful if swallowed (Acute Toxicity, Category 4) and very toxic to aquatic life
with long-lasting effects [1].

¢ Personal Protective Equipment (PPE): Wear safety goggles, gloves, and impervious clothing. Use
suitable respiratory protection if dust or aerosol formation is possible [1].

e Handling Precautions: Avoid contact with skin and eyes. Do not eat, drink, or smoke when handling
the product. Use only in a well-ventilated area [1].

Mechanism of Action and Experimental Considerations

Mechanism of Action: SU4984 is a cell-permeable, ATP-competitive, and reversible inhibitor of the
Fibroblast Growth Factor Receptor 1 (FGFR1), with a reported ICso of 10-20 uM [2] [3] [4]. It also inhibits
other tyrosine kinase receptors, including the Platelet-Derived Growth Factor Receptor (PDGFR) and the

Insulin Receptor (IR) [2] [4]. The following diagram illustrates its primary mechanism.
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SU4984 Inhibits FGFR1 Autophosphorylation
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Experimental Use: In cellular assays, SU4984 has been used to inhibit acidic FGF-stimulated FGFR1
tyrosine autophosphorylation in mouse NIH/3T3 cells, with an ICso reported in the range of 20-40 uM [2].
For in vivo studies, formulations often require further dilution of the DMSO stock solution. A common
method involves suspending the compound in a vehicle such as 10% DMSO + 30% PEG-300 + 5% Tween
80 + 55% saline [2].

Applications in Cancer Research

SU4984 serves as a valuable tool compound in biochemical and cell-based research. Its primary application
has been in studying FGFR1 signaling pathways and their role in cancer cell proliferation [2] [5].
Furthermore, the oxindole core of SU4984 is recognized as an important pharmacophore in medicinal
chemistry, inspiring the design and synthesis of new, more potent and selective kinase inhibitors for cancer

treatment [6] [5].

Key Considerations for Researchers

¢ Incomplete Solubility Data: The solubility of SU4984 is primarily documented for DMSO. Its
solubility profile in other common solvents like water, ethanol, or PBS is not detailed in the available
search results, which is a significant knowledge gap for experimental planning.

¢ Solution Stability: The provided stability data for solutions in DMSO is specific to storage at -80°C.
The stability of the compound in agueous working solutions at room temperature or physiological
conditions should be determined empirically for each experimental system.

e Handling Practices: Always allow the frozen DMSO stock vial to warm to room temperature before
opening to prevent water condensation, which can degrade the compound and cause precipitation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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